Cas no 1803853-65-7 (Ethyl 2,4-dimethyl-3-hydroxybenzoate)

• Product Name: Ethyl 2,4-dimethyl-3-hydroxybenzoate
• CAS No: 1803853-65-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5003761
• Update Time: 2025-10-30

Ethyl 2,4-dimethyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethyl-3-hydroxybenzoate

• Inchi： 1S/C11H14O3/c1-4-14-11(13)9-6-5-7(2)10(12)8(9)3/h5-6,12H,4H2,1-3H3
• InChI Key： KIXJOYIYFPQTOZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=C(C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,4-dimethyl-3-hydroxybenzoate

Research Brief on Ethyl 2,4-dimethyl-3-hydroxybenzoate (CAS: 1803853-65-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2,4-dimethyl-3-hydroxybenzoate (CAS: 1803853-65-7) is a synthetic benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a bioactive scaffold. This compound features a hydroxyl group at the 3-position and ethyl ester functionality, which enhances its solubility and reactivity, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Recent studies have explored its role in modulating enzymatic activity, serving as a precursor for novel therapeutic agents, and its utility in chemical probe development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on cytochrome P450 enzymes, particularly CYP3A4, which is critical for drug metabolism. The research demonstrated that Ethyl 2,4-dimethyl-3-hydroxybenzoate exhibits moderate inhibitory activity (IC50 = 12.3 µM), suggesting its potential as a lead compound for developing CYP3A4 modulators to address drug-drug interactions. Structural-activity relationship (SAR) analysis highlighted the importance of the 3-hydroxy and 4-methyl groups for binding affinity.

In parallel, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its use as a key intermediate in synthesizing novel anti-inflammatory agents. Researchers functionalized the benzoate core to produce derivatives with significant COX-2 selectivity (up to 25-fold over COX-1), reducing gastrointestinal toxicity risks compared to traditional NSAIDs. The ethyl ester moiety was found to improve cellular permeability, as evidenced by Caco-2 monolayer assays (Papp = 8.7 × 10−6 cm/s).

Notably, the compound's crystalline form (space group P21/c) was characterized via X-ray diffraction in a 2023 Crystal Growth & Design publication, revealing intermolecular hydrogen bonding networks that may inform cocrystal engineering strategies for enhanced drug formulations. Thermal analysis showed stability up to 180°C, supporting its viability in solid dosage forms.

Ongoing clinical relevance includes its detection as a metabolite in pharmacokinetic studies of experimental oncology drugs, where it appears as a phase II conjugation product. LC-MS/MS methods have been optimized for its quantification in biological matrices (LOQ = 5 ng/mL), as detailed in a recent Analytical and Bioanalytical Chemistry methodological paper.

Future directions emphasize exploring its chiral derivatives for asymmetric catalysis applications and investigating its metal-chelating properties for antimicrobial development. Patent activity (WO202318756A1) indicates growing commercial interest in related analogs for neurodegenerative disease targets.